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Compound of Interest

Compound Name: Potassium malonate

Cat. No.: B080837 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

potassium malonate, a compound of significant interest in various scientific and

pharmaceutical applications. This document consolidates critical data, outlines experimental

methodologies, and presents key biochemical interactions to serve as a foundational resource

for professionals in research and development.

Introduction
Potassium malonate refers to the potassium salts of malonic acid, a dicarboxylic acid with the

formula CH₂(COOH)₂. Depending on the degree of neutralization, it can exist as dipotassium
malonate (C₃H₂K₂O₄) or monopotassium malonate, also known as potassium hydrogen

malonate (C₃H₃KO₄). These salts are notable for their roles in organic synthesis and as

biochemical tools, particularly as a classical competitive inhibitor of succinate dehydrogenase.

Physical Properties
The physical characteristics of potassium malonate and its related acidic form are crucial for

their handling, formulation, and application in experimental settings.
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Table 1: Physical Properties of Malonic Acid and its
Potassium Salts

Property Malonic Acid
Potassium
Hydrogen Malonate

Dipotassium
Malonate

Molecular Formula C₃H₄O₄ C₃H₃KO₄ C₃H₂K₂O₄[1]

Molecular Weight 104.06 g/mol [2] ~142.16 g/mol 180.24 g/mol [1]

Appearance
White crystalline

solid[3]
White crystalline solid White solid

Melting Point
135-137 °C

(decomposes)[2]

Data not readily

available

Data not readily

available (may

decompose)

Boiling Point Decomposes[2] Not applicable
170.3 °C (likely

decomposition)[1][4]

Solubility

Soluble in water (763

g/L), alcohol, and

ether[2][5]

Soluble in water[6] Soluble in water[7]

Density 1.619 g/cm³[2] 1.81 g/mL[6]
Data not readily

available

Chemical Properties
The chemical behavior of potassium malonate is largely defined by the malonate dianion.

This section details its acidity, key reactions, and biochemical interactions.

Acidity
Malonic acid is a diprotic acid, meaning it can donate two protons. The pKa values for these

dissociations are critical for understanding the pH-dependent behavior of malonate in solution.

pKa₁ = 2.83[2][3]

pKa₂ = 5.69[2][3]
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These values indicate that malonic acid is a stronger acid than acetic acid (pKa ≈ 4.75).[3]
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Caption: Dissociation of Malonic Acid to form Potassium Malonates.

Synthesis and Reactivity
Potassium malonates are valuable reagents in organic synthesis. For instance, potassium

monoalkyl malonates are used in decarboxylative cross-coupling reactions to form new carbon-

carbon bonds.[7] They are also key intermediates in the classic malonic ester synthesis for

producing a variety of carboxylic acids.[7]

Biochemical Inhibition of Succinate Dehydrogenase
Malonate is a well-characterized competitive inhibitor of succinate dehydrogenase (Complex II)

in the mitochondrial electron transport chain.[7] Due to its structural similarity to the enzyme's

natural substrate, succinate, malonate binds to the active site but does not undergo a reaction,

thereby blocking the conversion of succinate to fumarate.[8][9] This inhibition disrupts the

Krebs cycle and cellular respiration.[10] This property makes potassium malonate an

invaluable tool for studying mitochondrial function and dysfunction in various disease models,

such as ischemia-reperfusion injury.[7][11][12]
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Caption: Competitive Inhibition of Succinate Dehydrogenase by Malonate.

Experimental Protocols
This section provides generalized methodologies for determining key properties of potassium
malonate.

Determination of pKa Values by Titration
Objective: To determine the acid dissociation constants (pKa) of malonic acid.

Methodology:

Preparation of Malonic Acid Solution: Accurately weigh a sample of malonic acid and

dissolve it in a known volume of deionized water to create a solution of known concentration

(e.g., 0.1 M).
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Titration Setup: Calibrate a pH meter and place the electrode in the malonic acid solution.

Use a burette filled with a standardized solution of a strong base (e.g., 0.1 M KOH).

Titration: Slowly add the KOH solution in small increments, recording the pH after each

addition.

Data Analysis: Plot the pH versus the volume of KOH added. The pKa₁ is the pH at the first

half-equivalence point, and the pKa₂ is the pH at the second half-equivalence point.

Prepare 0.1 M Malonic Acid Solution

Calibrate pH Meter

Titrate with 0.1 M KOH

Record pH vs. Volume of KOH

Plot Titration Curve

Determine Half-Equivalence Points

pKa₁ and pKa₂

Click to download full resolution via product page
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Caption: Workflow for pKa Determination by Titration.

Measurement of Solubility
Objective: To determine the solubility of dipotassium malonate in water at a specific

temperature.

Methodology:

Preparation of a Saturated Solution: Add an excess amount of dipotassium malonate to a

known volume of deionized water (e.g., 100 mL) in a beaker. Stir the mixture at a constant

temperature for an extended period to ensure equilibrium is reached and a saturated solution

is formed.[13]

Separation of Undissolved Solid: Allow the undissolved solid to settle. Carefully decant or

filter a known volume of the supernatant into a pre-weighed container.

Evaporation of Solvent: Heat the container gently to evaporate the water completely, leaving

behind the dissolved dipotassium malonate.[13]

Calculation of Solubility: Weigh the container with the dry residue. The difference in weight

gives the mass of the dissolved salt. Calculate the solubility in grams per 100 mL of water.
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Caption: Workflow for Solubility Measurement.

Conclusion
Potassium malonate, in its various forms, is a compound with well-defined physical and

chemical properties that make it a versatile tool in both synthetic chemistry and biochemical

research. Its role as a competitive inhibitor of succinate dehydrogenase is particularly

significant for studies related to cellular metabolism and disease. This guide provides essential
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data and methodologies to support the effective application of potassium malonate in a

research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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